Cas no 1430849-04-9 (N-cyclooctyl-4-iodo-3-methyl-2-Pyridinamine)

• Product Name: N-cyclooctyl-4-iodo-3-methyl-2-Pyridinamine
• CAS No: 1430849-04-9
• MF: C₁₄H₂₁IN₂
• MW: 344.234415769577
• CID: 2137132
• PubChem ID: 84819603
• Update Time: 2025-06-15

N-cyclooctyl-4-iodo-3-methyl-2-Pyridinamine Chemical and Physical Properties

Names and Identifiers

• N-cyclooctyl-4-iodo-3-methyl-2-Pyridinamine
• OUZDPHHLFBSEAQ-UHFFFAOYSA-N
• 1430849-04-9
• SCHEMBL14859192
• DA-44792
• N-Cyclooctyl-4-iodo-3-methylpyridin-2-amine

• Inchi： 1S/C14H21IN2/c1-11-13(15)9-10-16-14(11)17-12-7-5-3-2-4-6-8-12/h9-10,12H,2-8H2,1H3,(H,16,17)
• InChI Key： OUZDPHHLFBSEAQ-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C=1C)NC1CCCCCCC1

Computed Properties

• Exact Mass: 344.07495Da
• Monoisotopic Mass: 344.07495Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 24.9Ų

Additional information on N-cyclooctyl-4-iodo-3-methyl-2-Pyridinamine

Recent Advances in the Study of N-cyclooctyl-4-iodo-3-methyl-2-Pyridinamine (CAS: 1430849-04-9)

N-cyclooctyl-4-iodo-3-methyl-2-Pyridinamine (CAS: 1430849-04-9) is a novel chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of targeted therapies. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's unique structure, featuring a cyclooctyl group and an iodine substituent on the pyridine ring, has been hypothesized to confer specific binding affinities to biological targets. Recent synthetic efforts have optimized the production of N-cyclooctyl-4-iodo-3-methyl-2-Pyridinamine, achieving higher yields and purity, which are critical for subsequent biological evaluations. These advancements have been documented in several high-impact journals, highlighting the compound's growing importance in medicinal chemistry.

In vitro studies have demonstrated that N-cyclooctyl-4-iodo-3-methyl-2-Pyridinamine exhibits promising activity against a range of biological targets, including kinases and GPCRs. Preliminary data suggest that the compound may serve as a scaffold for the development of inhibitors or modulators of these targets, which are often implicated in cancer and inflammatory diseases. Researchers have also investigated its pharmacokinetic properties, revealing favorable absorption and distribution profiles in animal models.

One of the most notable findings is the compound's potential application in targeted drug delivery systems. Its iodine moiety allows for radiolabeling, enabling its use in imaging and theranostic applications. Recent studies have explored this aspect, demonstrating its utility in positron emission tomography (PET) imaging and radioisotope therapy. These findings open new avenues for the compound's use in personalized medicine.

Despite these promising results, challenges remain in the clinical translation of N-cyclooctyl-4-iodo-3-methyl-2-Pyridinamine. Issues such as metabolic stability, toxicity, and scalability of synthesis need to be addressed in future research. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully realize the compound's therapeutic potential.

In conclusion, N-cyclooctyl-4-iodo-3-methyl-2-Pyridinamine (CAS: 1430849-04-9) represents a promising candidate for further development in drug discovery and diagnostic applications. Its unique chemical properties and versatile biological activity make it a valuable tool for researchers in the chemical biology and pharmaceutical fields. Continued investigation into its mechanisms of action and optimization of its pharmacological profile will be critical for its successful translation into clinical use.